Cas no 521-15-3 (Testosterone-d3 17β-Hemisuccinate)

• Product Name: Testosterone-d3 17β-Hemisuccinate
• CAS No: 521-15-3
• MF: C₂₃H₃₂O₅
• MW: 388.497187614441
• CID: 368059
• PubChem ID: 119202
• Update Time: 2025-10-23

Testosterone-d3 17β-Hemisuccinate Chemical and Physical Properties

Names and Identifiers

• Androst-4-en-3-one,17-(3-carboxy-1-oxopropoxy)-, (17b)-
• 4-ANDROSTEN-17B-OL-3-ONE17-HEMISUCCINATE SODIUM
• Testosterone 17β-Hemisuccinate
• TESTOSTERONE HEMISUCCINATE
• Testosterone-d3 17β-Hemisuccinate
• 17beta-(3-Carboxy-1-oxopropoxy)androst-4-en-3-one
• 17beta-Hydroxyandrost-4-en-3-one hydrogen succinate
• 4-oxo-4-{
• Androst-4-en-3-one, 17-(3-carboxy-1-oxopropoxy)-, (17-beta)-
• Androst-4-en-3-one, 17-(3-carboxyl-1-oxopropoxy)-, (17beta)-
• BRN 3171751
• Testosterone 17-hemisuccinate
• Testosterone succinate
• Testosterone, hydrogen succinate
• Testosterone-17-succinate
• NS00042785
• Testosterone 17.beta.-hemisuccinate
• 4-Oxo-4-[(3-oxoandrost-4-en-17-yl)oxy]butanoic acid
• 3-08-00-00900 (Beilstein Handbook Reference)
• Testosterone, 17.beta.-hemisuccinate
• 4-Oxo-4-[(3-oxoandrost-4-en-17-yl)oxy]butanoic acid #
• CJQNBXFUHQZFOE-VYAQIDIUSA-N
• SCHEMBL3364592
• 4-[[(8R,9S,10R,13S,14S,17S)-10,13-dimethyl-3-oxo-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-17-yl]oxy]-4-oxo-butanoic acid
• 521-15-3
• 4-[[(8R,9S,10R,13S,14S,17S)-10,13-dimethyl-3-oxo-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-17-yl]oxy]-4-oxobutanoic acid
• Q27097818
• DB08619
• DTXSID20966457
• EINECS 208-305-2
• UNII-4114I54YIH
• 4-oxo-4-{[(8alpha,10alpha,13alpha,14beta,17alpha)-3-oxoandrost-4-en-17-yl]oxy}butanoic acid
• 4114I54YIH
• Testosterone-d3 17beta-Hemisuccinate
• TH2
• Testosterone-d3 17?-Hemisuccinate
• Testosterone 17beta-hemisuccinate
• Androst-4-en-3-one, 17-(3-carboxy-1-oxopropoxy)-, (17.beta.)-

• Inchi： 1S/C23H32O5/c1-22-11-9-15(24)13-14(22)3-4-16-17-5-6-19(23(17,2)12-10-18(16)22)28-21(27)8-7-20(25)26/h13,16-19H,3-12H2,1-2H3,(H,25,26)/t16-,17-,18-,19-,22-,23-/m0/s1
• InChI Key： CJQNBXFUHQZFOE-VYAQIDIUSA-N
• SMILES： O(C(CCC(=O)O)=O)[C@H]1CC[C@H]2[C@@H]3CCC4=CC(CC[C@]4(C)[C@H]3CC[C@@]21C)=O

Computed Properties

• Exact Mass: 388.22506
• Monoisotopic Mass: 388.22497412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 725
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 80.7Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: Nota available
• Boiling Point: 555.8±50.0 °C at 760 mmHg
• Flash Point: 189.1±23.6 °C
• PSA: 80.67
• Vapor Pressure: 0.0±3.2 mmHg at 25°C

Testosterone-d3 17β-Hemisuccinate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 20/21/22-40
• Safety Instruction： 22-36
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Testosterone-d3 17β-Hemisuccinate

Testosterone-d3 17β-Hemisuccinate: A Comprehensive Overview

Testosterone-d3 17β-Hemisuccinate (CAS No. 521-15-3) is a highly specialized compound that has garnered significant attention in the fields of endocrinology, sports science, and pharmaceutical research. This compound is a derivative of testosterone, one of the most well-known androgenic hormones, with a unique modification involving the incorporation of deuterium (d3) and the formation of a 17β-hemisuccinate ester. The combination of these structural modifications imparts distinct properties to Testosterone-d3 17β-Hemisuccinate, making it a valuable tool in both research and therapeutic applications.

The deuterium labeling in Testosterone-d3 17β-Hemisuccinate serves as a stable isotope tracer, enabling researchers to track the compound's metabolism and distribution within biological systems with unprecedented precision. This feature has been instrumental in advancing our understanding of steroid hormone dynamics, particularly in studies involving mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy. Recent advancements in isotopic labeling techniques have further enhanced the utility of Testosterone-d3 17β-Hemisuccinate in pharmacokinetic studies, where it is used to assess bioavailability, clearance rates, and tissue-specific uptake patterns.

The 17β-hemisuccinate ester modification plays a crucial role in stabilizing the compound and improving its pharmacokinetic profile. This esterification process not only enhances the compound's solubility but also modulates its bioavailability, making it more suitable for therapeutic applications. Researchers have demonstrated that Testosterone-d3 17β-Hemisuccinate exhibits improved absorption characteristics compared to its non-esterified counterparts, which is particularly advantageous in scenarios where controlled release or targeted delivery is required.

One of the most promising areas of application for Testosterone-d3 17β-Hemisuccinate is in the field of sports science and anti-doping research. Due to its deuterium labeling, this compound serves as an ideal internal standard for detecting exogenous testosterone use in athletes. Recent studies have highlighted its utility in identifying doping violations through precise quantification of synthetic testosterone derivatives in biological samples. This has significant implications for maintaining fair competition and ensuring athlete integrity.

In addition to its role as a research tool, Testosterone-d3 17β-Hemisuccinate holds potential therapeutic applications. Its modified structure may offer advantages over conventional testosterone formulations by reducing side effects such as hepatic toxicity and systemic exposure. Ongoing clinical trials are exploring its efficacy in treating conditions such as hypogonadism, delayed puberty, and certain forms of infertility. Preliminary results suggest that Testosterone-d3 17β-Hemisuccinate could provide a safer and more effective alternative to traditional testosterone therapies.

The synthesis of Testosterone-d3 17β-Hemisuccinate involves a multi-step process that combines isotopic enrichment with esterification techniques. Recent innovations in synthetic chemistry have streamlined this process, making it more efficient and scalable for large-scale production. The use of deuterium exchange methods has also been optimized to ensure high yields and purity levels, which are critical for maintaining the compound's integrity during research and therapeutic applications.

From a regulatory standpoint, Testosterone-d3 17β-Hemisuccinate is classified as a research chemical with restricted use outside of authorized settings. Regulatory agencies such as the FDA and EMA have established stringent guidelines for its handling and distribution to ensure safety and compliance with ethical standards. Researchers working with this compound must adhere to these regulations to avoid legal repercussions and maintain public trust.

In conclusion, Testosterone-d3 17β-Hemisuccinate (CAS No. 521-15-3) represents a cutting-edge advancement in steroid hormone research and development. Its unique combination of deuterium labeling and esterification provides researchers with a powerful tool for studying hormone metabolism, improving diagnostic accuracy, and developing novel therapeutic interventions. As ongoing studies continue to uncover new applications for this compound, its impact on both scientific research and clinical practice is expected to grow significantly.